Cas no 1858670-45-7 (3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride)

• Product Name: 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride
• CAS No: 1858670-45-7
• MF: C₆H₉ClO₃S
• MW: 196.651859998703
• CID: 4624452
• PubChem ID: 131183619
• Update Time: 2025-06-13

3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane-6-methanesulfonyl chloride
• 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride

• Inchi： 1S/C6H9ClO3S/c7-11(8,9)3-6-4-1-10-2-5(4)6/h4-6H,1-3H2
• InChI Key： QSGRGXCWAAQQHY-UHFFFAOYSA-N
• SMILES： C12C(C1CS(Cl)(=O)=O)COC2

Additional information on 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride

Introduction to 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride (CAS No. 1858670-45-7)

3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride (CAS No. 1858670-45-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of a sulfonyl chloride functional group, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride is defined by a six-membered ring containing an oxygen atom, which is fused to a three-membered ring, and a sulfonyl chloride group attached to a methyl substituent. This intricate arrangement imparts specific reactivity and stability properties that are crucial for its applications in synthetic chemistry and drug development.

Recent advancements in the field have highlighted the potential of 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride as a key intermediate in the synthesis of novel pharmaceuticals. For instance, studies have shown that this compound can be effectively utilized in the preparation of small molecules with potent anti-inflammatory and antiviral activities. The sulfonyl chloride group facilitates electrophilic substitution reactions, enabling the formation of diverse functionalized derivatives that can be tailored for specific therapeutic targets.

In the context of medicinal chemistry, 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride has been explored for its role in the development of new drug candidates. Its unique structural features make it an attractive starting material for the synthesis of compounds with improved pharmacokinetic properties and enhanced biological activity. Researchers have utilized this compound to design and synthesize analogs with enhanced solubility, stability, and bioavailability, which are critical factors in drug discovery and development.

The synthetic versatility of 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride has also been leveraged in the creation of complex natural products and their analogs. For example, recent studies have demonstrated its utility in the total synthesis of bioactive natural products with complex architectures, such as terpenoids and alkaloids. These natural products often exhibit significant biological activities, including anticancer, antimicrobial, and neuroprotective effects.

Beyond its applications in drug discovery, 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride has also found use in materials science and chemical biology. Its unique reactivity profile makes it suitable for the preparation of functionalized polymers and materials with tailored properties. Additionally, researchers have explored its potential as a tool for chemical biology studies, where it can be used to probe protein-protein interactions and other biological processes.

In conclusion, 3-oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride (CAS No. 1858670-45-7) is a versatile compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers aiming to develop novel therapeutics and functional materials.